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Compound of Interest

Compound Name: Rhodium nitrate

Cat. No.: B155629

An In-depth Technical Guide to the Health and Safety of Rhodium Nitrate
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for rhodium nitrate,
intended for use by professionals in research and development. The following sections detail
the physical and chemical properties, hazard classifications, handling and emergency
protocols, and toxicological data.

Chemical and Physical Properties

Rhodium(lll) nitrate, with the chemical formula Rh(NO3)s, is an inorganic compound that serves
as a precursor for the synthesis of rhodium.[1][2] It is a highly water-soluble crystalline solid.[3]
The nitrate anion is a polyatomic ion with a formal charge of -1, composed of a single nitrogen
atom ionically bound to three oxygen atoms.[3]

Table 1: Physical and Chemical Data for Rhodium Nitrate
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Property Value Source
Molecular Formula Rh(NO3)3 [1]
Molar Mass 288.92 g/mol [1]

Yellow solid / Dark orange-

Appearance brown to red-brown solution i)
Solubility in water Soluble [1][5]
Density 1.41 g/cm3 [1]

CAS Number 10139-58-9 [1][6]

Hazard Identification and Classification

Rhodium nitrate is classified as a hazardous substance.[5] It is an oxidizing agent and can

cause or intensify fire.[7] It is corrosive and can cause severe skin burns and serious eye

damage.[7] Ingestion and inhalation can be harmful.[5][8]

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement
o ) H272: May intensify fire;
Oxidizing solids 3 o
oxidizer[7]
) S H314: Causes severe skin
Skin corrosion/irritation 1B/1A
burns and eye damage[7][8]
Serious eye damage/eye 1 H318: Causes serious eye
irritation damage[4]
Acute toxicity, Oral 4 H302: Harmful if swallowed[4]
_ H290: May be corrosive to
Corrosive to metals 1
metals[4][9]
) o H317: May cause an allergic
Skin sensitization 1A _ _
skin reaction[4]
o H341: Suspected of causing
Germ cell mutagenicity 2 ]
genetic defects[9]
Hazardous to the aquatic 1 H400: Very toxic to aquatic
environment, acute life[4]
Hazardous to the aquatic 1 H410: Very toxic to aquatic life

environment, chronic

with long lasting effects[9]

Pictograms:

GHSO03: Oxidizing[1] GHSO05: Corrosive[1] GHS08: Health hazard[1] GHS09: Environmental

hazard[1]

Signal Word: Danger[1][7]

Experimental Protocols: Handling, Storage, and

Emergency Procedures

Handling

o Ventilation: Use only under a chemical fume hood to ensure adequate ventilation.[8][9]
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e Personal Contact: Avoid contact with skin, eyes, and clothing. Do not breathe mist, vapors,
or spray.[6][8]

e Hygiene: Handle in accordance with good industrial hygiene and safety practices. Wash
hands before breaks and at the end of the workday. Immediately change contaminated
clothing.[7]

« Ignition Sources: Keep away from heat, hot surfaces, sparks, open flames, and other ignition
sources. No smoking.[7][9]

o Combustible Materials: Keep away from clothing and other combustible materials.[9]

Storage

o Container: Keep containers tightly closed in a dry, cool, and well-ventilated place.[7] Store in
the original container. Do not store in metal containers.[9]

e Incompatible Materials: Do not store near combustible materials. Avoid storage with reducing
agents.[5]

o Storage Area: Store in a corrosives area.[8][9] Store locked up.[7][10]

First Aid Measures

A first aider should always protect themselves. Show the safety data sheet to the doctor in
attendance.

Table 3: First Aid Protocols
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Exposure Route Protocol

Move the person into fresh air. If not breathing,
Inhalation give artificial respiration. Consult a physician

immediately.[7]

Take off immediately all contaminated clothing.
Skin Contact Rinse skin with water/shower. Call a physician

immediately.[7]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing. Immediately call an

ophthalmologist.[7]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , .
unconscious person. Call a physician

immediately.[7]

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[9][10][11] For small fires, use flooding quantities of water.[5]

o Unsuitable Extinguishing Media: No information available.[10] Do not use dry chemicals,
CO2, or foam on small fires.[5]

o Specific Hazards: The product is an oxidizer and its contact with combustible/organic
material may cause fire.[9] Thermal decomposition can lead to the release of irritating gases
and vapors, including nitrogen oxides (NOx) and rhodium/rhodium oxides.[7][8]

» Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[7]

Accidental Release Measures

e Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.
Evacuate personnel to safe areas. Avoid breathing vapors, mist, or gas.[7][8]
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e Environmental Precautions: Do not let the product enter drains. Prevent further leakage or
spillage if safe to do so.[7][8]

e Containment and Cleaning Up: For spills, soak up with inert absorbent material and keep in
suitable, closed containers for disposal.[8][10] For solids, sweep up and shovel.[7]

Visualization of Protocols and Relationships

Below are diagrams illustrating key safety workflows and logical relationships for handling
rhodium nitrate.

Risk Assessment

Task Assessment
(e.g., weighing, solution prep)

Concentration & Quantity [ Existing Ventilation

High concentratioh or
large quantity may Inadequate ventilation
require higher protection

Required Personal Protective Equipment
Y A \

Safety Goggles / Face Shield .| Protective Clothing Respirator (if ventilation is inadequate)
(EN 166) o (Long-sleeved) (NIOSH/MSHA or EN 149 approved)

Y

Impervious Gloves

Click to download full resolution via product page

Figure 1: PPE Selection Logic for Rhodium Nitrate Handling.

Click to download full resolution via product page
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Figure 2: Accidental Spill Response Workflow.

Toxicological Information

Rhodium nitrate and its solutions can cause severe health effects upon exposure.
o Acute Effects:

o Ingestion: Harmful if swallowed.[4] Accidental ingestion may be seriously damaging to
health, with animal experiments indicating that ingestion of less than 40 grams may be
fatal.[5] It can produce severe chemical burns in the oral cavity and gastrointestinal tract.

[5]

o Inhalation: Inhalation of vapors, mists, or fumes may be harmful and can cause respiratory
irritation and lung edema.[5] Corrosive acids can lead to coughing, choking, and damage
to mucous membranes.[5]

o Skin Contact: Causes severe chemical burns.[5] Skin contact may be damaging to health,
with potential for systemic effects following absorption.[5] Open cuts or irritated skin should
not be exposed.[5]

o Eye Contact: Causes severe eye damage and chemical burns.[5] Direct contact can
produce pain, tearing, and sensitivity to light.[5]

e Chronic Effects:

o Prolonged or repeated exposure to acidic materials may lead to erosion of teeth and
ulceration of the mouth lining.[5] It can also cause irritation of the airways, leading to
chronic breathing difficulties.[5]

o There is limited evidence that long-term occupational exposure may have cumulative
health effects.[5]

o Carcinogenicity:

o This product is not classified as a carcinogen by IARC, ACGIH, NTP, or OSHA.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b155629?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

